Cas no 1804140-27-9 (Ethyl 2-iodo-5-(trifluoromethyl)pyridine-4-acetate)

• Product Name: Ethyl 2-iodo-5-(trifluoromethyl)pyridine-4-acetate
• CAS No: 1804140-27-9
• MF: C₁₀H₉F₃INO₂
• MW: 359.083645582199
• CID: 4907791
• Update Time: 2025-10-28

Ethyl 2-iodo-5-(trifluoromethyl)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-iodo-5-(trifluoromethyl)pyridine-4-acetate

• Inchi： 1S/C10H9F3INO2/c1-2-17-9(16)4-6-3-8(14)15-5-7(6)10(11,12)13/h3,5H,2,4H2,1H3
• InChI Key： QKIKCGLIANXGSR-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C=N1)C(F)(F)F)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 273
• XLogP3: 2.6
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2-iodo-5-(trifluoromethyl)pyridine-4-acetate

Comprehensive Overview of Ethyl 2-iodo-5-(trifluoromethyl)pyridine-4-acetate (CAS No. 1804140-27-9)

Ethyl 2-iodo-5-(trifluoromethyl)pyridine-4-acetate (CAS No. 1804140-27-9) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of pyridine derivatives, which are known for their versatile applications in drug discovery and material science. The presence of both iodo and trifluoromethyl groups in its structure makes it a valuable intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential role in developing targeted therapies and advanced materials.

One of the key reasons for the growing interest in Ethyl 2-iodo-5-(trifluoromethyl)pyridine-4-acetate is its unique chemical properties. The iodo substituent provides a reactive site for further functionalization, while the trifluoromethyl group enhances the compound's lipophilicity and metabolic stability. These features make it an ideal candidate for medicinal chemistry applications, where modifying drug-like properties is crucial. Additionally, its pyridine core is a common motif in many FDA-approved drugs, further highlighting its relevance in modern research.

In recent years, the demand for fluorinated compounds like Ethyl 2-iodo-5-(trifluoromethyl)pyridine-4-acetate has surged due to their exceptional biological activity and stability. Fluorine incorporation is a popular strategy in drug design, as it can improve binding affinity and bioavailability. This compound's trifluoromethyl group aligns perfectly with this trend, making it a hot topic in pharmaceutical innovation. Researchers are also exploring its use in agrochemicals, where fluorinated compounds are known to enhance pest control efficacy.

The synthesis of Ethyl 2-iodo-5-(trifluoromethyl)pyridine-4-acetate involves multi-step organic reactions, often starting from commercially available pyridine precursors. Advanced techniques such as palladium-catalyzed cross-coupling and nucleophilic substitution are commonly employed to introduce the iodo and trifluoromethyl groups. These methods are well-documented in the literature, ensuring reproducibility and scalability for industrial applications. The compound's CAS No. 1804140-27-9 serves as a unique identifier, facilitating its procurement and regulatory compliance.

From an environmental perspective, the use of Ethyl 2-iodo-5-(trifluoromethyl)pyridine-4-acetate aligns with the broader shift toward sustainable chemistry. Researchers are increasingly focusing on green synthesis methods to minimize waste and reduce hazardous byproducts. This compound's potential applications in biodegradable materials and eco-friendly agrochemicals further underscore its relevance in addressing global sustainability challenges. Its stability under various conditions also makes it a reliable choice for long-term storage and transportation.

In conclusion, Ethyl 2-iodo-5-(trifluoromethyl)pyridine-4-acetate (CAS No. 1804140-27-9) is a compound of immense scientific and industrial significance. Its unique structural features, combined with its applications in drug discovery and material science, make it a focal point of contemporary research. As the demand for fluorinated compounds and pyridine derivatives continues to rise, this compound is poised to play a pivotal role in shaping the future of chemical innovation.